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Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655

For researchers, scientists, and drug development professionals, a nuanced understanding of
fragrance ingredients is crucial, not only for their olfactory properties but also for their
physicochemical and ecotoxicological profiles. This guide provides a detailed comparison of
Oxyoctaline Formate, a woody-ambery fragrance ingredient, with representative compounds
from the four major classes of synthetic musks.

Contrary to some classifications, Oxyoctaline Formate is not a synthetic musk. It is a
polycyclic woody-ambery compound valued for its ability to impart dryness, structure, and
substantivity to fragrance compositions, particularly enhancing natural woody notes.[1][2][3][4]
Synthetic musks, on the other hand, constitute a distinct class of fragrance ingredients
designed to emulate the scent of natural musk, providing warm, sensual, and long-lasting base
notes.[1][2][3][4] This guide will elucidate the key differences between Oxyoctaline Formate
and various synthetic musks, focusing on their chemical nature, olfactory performance, and
environmental and safety profiles, supported by experimental data.

Classification of Synthetic Musks

Synthetic musks are broadly categorized into four main classes based on their chemical
structure:

e Nitro-musks: These were among the first synthetic musks developed. However, due to
concerns about their potential for bioaccumulation and toxicity, their use has been
significantly restricted. Musk Ketone is a primary example of this class.
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e Polycyclic Musks (PCMs): This class, which includes widely used compounds like Galaxolide
(HHCB), has been the workhorse of the fragrance industry for decades. They are known for

their clean, powdery, and persistent musk scent.

¢ Macrocyclic Musks (MCMs): Structurally similar to the compounds found in natural musk, this
class includes molecules like Ethylene Brassylate. They are often considered to have a more

favorable environmental profile than polycyclic musks.

o Alicyclic Musks: This is a newer generation of synthetic musks, such as Helvetolide,
developed to offer good biodegradability along with desirable musk fragrances.
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Caption: Classification of Oxyoctaline Formate and Synthetic Musks.

Comparative Data Overview

The following tables summarize the key physicochemical, olfactory, and environmental
properties of Oxyoctaline Formate and representative synthetic musk compounds.

Table 1: Physicochemical Properties
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Vapor
Molecular
Compoun CAS Molecular . Pressure
Class Weight ( logP
d Number Formula (Pa @ 20-
g/mol )
25°C)
_ 0.11
Oxyoctalin Woody- 65405-72-
Ci15H2402 236.35 4.789 (est) (0.0011
e Formate Ambery 3
hPa)
Musk ) C14H18N20 Data not
Nitro-musk  81-14-1 294.31 3.7 )
Ketone 5 available
_ 0.072
Galaxolide ]
Polycyclic 1222-05-5 C1sH260 258.41 5.9 (0.00054
(HHCB)
mmHg)
_ <0.133
Ethylene Macrocycli
105-95-3 C15H2604 270.37 4.3-47 (<0.001
Brassylate c
mmHg)
_ o 141773-
Helvetolide  Alicyclic 131 C17H3203 284.44 5.46 0.02

Table 2: Olfactory and Performance Characteristics
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. Odor Threshold Substantivity on
Compound Odor Profile .
(ng/L air) Blotter
Dry, woody, ambery,
Oxyoctaline Formate dusty, powdery.[1][2] Data not available > 1 week

[4]

Musk Ketone

Sweet, powdery,

animalic musk.[5]

0.1[5]

Very high, long-
lasting.[6][7]

Galaxolide (HHCB)

Clean, sweet,
powdery, floral, woody
musk.[8]

0.9 (for most potent
isomers, <1 ng/L).[8]

[9]

> 2 weeks

Ethylene Brassylate

Sweet, floral,
ambrette-like musk
with woody and vanilla

nuances.[10]

Data not available

~280 hours

Helvetolide

Sophisticated, modern
musk with a fruity,
pear-like aspect and
ambrette seed
undertones.[11][12]
[13][14]

1.1 - 1.7[11][15]

> 2 weeks (>400
hours).[12]

Table 3: Environmental Fate and Ecotoxicity
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. Acute Aquatic
. . . . Acute Aquatic o
Biodegradabili Bioaccumulati . . Toxicity
Compound . Toxicity (Fish - .
ty (OECD 301) on Potential (Daphnia - 48h
96h LC50)
EC50)
Data not
Oxyoctaline available; likely Low potential. Data not Data not
Formate low due to [16] available available
structure.[16]
Not readily
biodegradable Moderate to LOEC: 100 pg/L Data not
Musk Ketone
(0% in 28d, high. (Zebrafish).[17] available
OECD 3020C).
Not readily
) ) ) No effect up to
Galaxolide biodegradable High (BCF: 600- 1000 walL 282 - 452 ugl/L.
(HHCB) (0% in 28d, 1600).[8] “9 [18]
(Zebrafish).[17]
OECD 301B).
Readily
Ethylene biodegradable L Data not Data not
OoW.
Brassylate (77-89% in 28d, available available
OECD 301F).
) Partially Data not Data not Data not
Helvetolide ) ) ] )
biodegradable. available available available

Experimental Protocols
OECD 301: Ready Biodegradability

This series of tests is designed to assess the potential for a chemical substance to be rapidly
and completely biodegraded by microorganisms. The CO2 Evolution Test (OECD 301B) is a
common method.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with
microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in the
dark or diffuse light for 28 days. The amount of carbon dioxide evolved from the biodegradation
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of the test substance is measured and is expressed as a percentage of the theoretical
maximum CO2 evolution (ThCO2), which is calculated from the molecular formula of the
substance.

Key Steps:

e Preparation of Test Medium: A mineral salt medium is prepared containing essential nutrients
for the microorganisms.

e Preparation of Inoculum: The microbial inoculum is typically derived from the effluent of a
wastewater treatment plant.

o Test Setup: The test substance is added to the test medium in sealed vessels at a known
concentration. Control vessels containing only the inoculum and reference vessels with a
readily biodegradable substance (e.g., sodium benzoate) are also prepared.

 Incubation: The vessels are incubated at a constant temperature (20-24°C) with continuous
stirring for 28 days.

e CO2 Measurement: The evolved CO2 is trapped in a suitable absorbent (e.g., barium
hydroxide or sodium hydroxide solution) and quantified by titration, or measured by an
infrared analyzer.

o Data Analysis: The percentage of biodegradation is calculated based on the cumulative CO2
produced. A substance is considered "readily biodegradable" if it reaches a pass level of
>60% ThCO2 within a 10-day window during the 28-day test period.

OECD 3018 Biodegradability Test Workflow

[sex up Test, Control, and Reference vassels]—»Encubaxe for 28 days at 2242°C with Sﬂmng)—»(measure Evolved CO2 Penudmaﬂy]—»[calculate % Eludegradaﬂoa—be

Prepare Inoculum (e.g., Activated Sludge)
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Caption: Workflow for the OECD 301B Ready Biodegradability Test.

OECD 203: Fish Acute Toxicity Test

Principle: This test determines the concentration of a substance that is lethal to 50% of a test
population of fish (LC50) over a 96-hour period.[19][20][21][22][23]

Key Steps:
¢ Test Organism: Arecommended fish species (e.g., Zebrafish, Rainbow Trout) is selected.

o Test Conditions: Fish are exposed to a series of concentrations of the test substance in
water under controlled conditions (temperature, light, oxygen levels). A control group is
exposed to water without the test substance.

o Exposure Period: The exposure duration is 96 hours.
o Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

o Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical
methods.

OECD 202: Daphnia sp. Acute Immobilisation Test

Principle: This test determines the concentration of a substance that immobilizes 50% of a test
population of Daphnia (a small crustacean) (EC50) over a 48-hour period.[24][25][26][27][28]

Key Steps:

Test Organism: Young Daphnia magna (<24 hours old) are used.

o Test Conditions:Daphnia are exposed to a range of concentrations of the test substance in
water. A control group is also maintained.

o Exposure Period: The exposure lasts for 48 hours.

¢ Observations: The number of immobilized Daphnia is recorded at 24 and 48 hours.
Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.
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» Data Analysis: The EC50 value and its confidence limits are calculated.

Summary and Conclusion

This guide highlights the critical distinctions between the woody-ambery compound
Oxyoctaline Formate and the various classes of synthetic musks. While both are valued for
their contribution to the longevity of a fragrance, their olfactory profiles, chemical structures,
and environmental and safety characteristics are markedly different.

» Oxyoctaline Formate is a specialized ingredient for creating dry, woody, and ambery
accords, functioning as a blender and fixative. Its environmental and toxicological data are
less extensive in the public domain compared to some of the high-volume synthetic musks.

o Synthetic musks provide the characteristic warm, sensual base notes essential to many
fragrance types. However, their performance and safety profiles vary significantly across the
different classes:

o Nitro-musks (e.g., Musk Ketone) are potent but have fallen out of favor due to health and
environmental concerns.

o Polycyclic musks (e.g., Galaxolide) are highly effective and widely used but are persistent
in the environment and have a high potential for bioaccumulation.

o Macrocyclic and Alicyclic musks (e.g., Ethylene Brassylate, Helvetolide) generally offer
improved environmental profiles, including better biodegradability, and are increasingly
favored in modern perfumery.

For researchers and developers, the selection of such ingredients should be based on a
comprehensive evaluation of not only their desired olfactory performance but also their
potential environmental impact and human health considerations, as informed by standardized
experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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